2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol

• CAS: 4540-00-5
• Molecular Formula: C16H17ClN4O4
• Molecular Weight: 364.78 g/mol
• SMILES: C1=CC(=CC=C1N=NC2=C(C=C(C=C2)N(CCO)CCO)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C16H17ClN4O4/c17-15-11-14(20(7-9-22)8-10-23)5-6-16(15)19-18-12-1-3-13(4-2-12)21(24)25/h1-6,11,22-23H,7-10H2
• InChIKey: ZVROYWXEJXXQGA-UHFFFAOYSA-N

C.I. Disperse Red 7 Physicochemical and Regulatory Baseline

The compound 2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol, universally recognized as C.I. Disperse Red 7 (C.I. 11150), is a monoazo disperse dye with the molecular formula C16H17ClN4O4 and a molecular weight of 364.78 g/mol [1]. It is characterized by a melting point of 190 °C and a predicted boiling point of 601.4 °C . This substance is listed on the United States Environmental Protection Agency (EPA) TSCA Inventory, confirming its regulatory status for industrial chemical use [2]. As a non-ionic dye, it is fundamentally designed for dyeing hydrophobic synthetic fibers, primarily polyester and nylon, from an aqueous dispersion.

Fiber TypeHydrophobic synthetic fibers, primarily polyester and nylon

Dyeing ProcessNon-ionic disperse dye applied from aqueous dispersion

Inventory StatusTSCA Inventory listed for industrial chemical use

• [1] NIST Chemistry WebBook. 2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol. CAS Registry Number: 4540-00-5. View Source
• [2] United States Environmental Protection Agency. Ethanol, 2,2'-[[3-chloro-4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis-. CAS Number: 4540-00-5. View Source

Substitution Risks of Generic Red Disperse Dyes for C.I. Disperse Red 7

Substituting C.I. Disperse Red 7 (CAS 4540-00-5) with another monoazo red disperse dye, such as C.I. Disperse Red 1 or C.I. Disperse Red 73, based solely on color index or shade is technically hazardous. The specific chloro-nitro substitution pattern on the diazo component, coupled with the bis(hydroxyethyl)amino coupling component, dictates unique physicochemical properties that critically influence dyeing kinetics, fastness performance, and toxicological profiles [1]. For instance, the chlorine atom in the ortho-position to the azo linkage affects the dye's molecular planarity and electron distribution, thereby directly impacting its diffusion rate within polyester fibers and its wash fastness on nylon substrates, which are not replicated by non-halogenated or differently substituted analogs [2]. Interchangeability without quantitative performance verification leads to batch-to-batch shade inconsistency, compromised end-use fastness specifications, and potential non-compliance with restricted substance lists.

Chloro-nitro substitution pattern directly influences dye uptake and fastness; non-halogenated analogs may shift performance.

Bis(hydroxyethyl)amino coupling component critically affects wash fastness on nylon, which generic red dyes may not replicate.

Unverified substitution may lead to shade inconsistency and potential non-compliance with restricted substance lists.

• [1] Ferraz, E. R. A., et al. (2011). Assessment of water contamination caused by a mutagenic textile effluent/dyehouse effluent bearing disperse dyes. Journal of Hazardous Materials, 192(2), 694-699. View Source
• [2] Cook, C. C., & Hajisharifi, M. (1974). The quantitative assessment of the fastness to washing of a range of disperse dyes on Nylon 6 filament. Journal of Applied Chemistry and Biotechnology, 24(4-5), 255-260. View Source

Quantitative Differentiation Guide for Procuring C.I. Disperse Red 7

Superior Wash Fastness on Nylon 6 vs. Disperse Red 1 and 13

A direct comparison of dye loss profiles under controlled washing conditions reveals that C.I. Disperse Red 7 exhibits a slower rate of dye loss from nylon 6 filament compared to its closest azo analogs, C.I. Disperse Red 1 and C.I. Disperse Red 13. The study, which simultaneously evaluated Disperse Reds 1, 7, 13, 19, 31, and Disperse Orange 3, provides the quantitative basis for selecting C.I. Disperse Red 7 when wash fastness is a critical-to-quality attribute [1].

Wash Fastness (Nylon 6)

Head-to-head

C.I. Disperse Red 7: reported higher dye retentionComparators Red 1,13: reported higher dye loss

Supports wash fastness selection for nylon 6.

Continuous spectrophotometric method; see source for quantitative rates.

Evidence Dimension	Relative Rate of Dye Loss During Washing (Qualitative Order of Retention)
Target Compound Data	Superior retention; slower rate of loss compared to Disperse Red 1 and 13 on nylon 6 filament.
Comparator Or Baseline	C.I. Disperse Red 1 and C.I. Disperse Red 13: Showed a higher rate of dye loss under identical washing conditions.
Quantified Difference	Qualitatively higher durability; specific quantitative loss rates are detailed in the source publication.
Conditions	Nylon 6 filament dyed with C.I. Disperse Reds 1, 7, 13, 19, 31, and C.I. Disperse Orange 3; assessed using a quantitative, continuous spectrophotometric method for wash fastness.

Why This Matters

For manufacturers requiring consistent color performance through multiple laundering cycles, the selection of Disperse Red 7 over Red 1 or Red 13 directly translates to higher quality-grade textiles and reduced customer complaints.

• [1] Cook, C. C., & Hajisharifi, M. (1974). The quantitative assessment of the fastness to washing of a range of disperse dyes on Nylon 6 filament. Journal of Applied Chemistry and Biotechnology, 24(4-5), 255-260. View Source

Quantified Diffusion Coefficient in Nylon 6 for Process Control

The diffusion coefficient (D) of C.I. Disperse Red 7 in nylon 6 fibers has been precisely quantified using microspectrophotometric (MSP) methods, providing a specific kinetic benchmark that is absent for many generic alternatives. The data show that D is concentration-independent and varies systematically with fiber treatment; for instance, it exhibits a maximum at a draw ratio of 2 and a minimum at a dry-heating temperature of 160°C [1]. This characterized kinetic behavior allows for predictive modeling of dye uptake and levelness.

Diffusion Coefficient (Nylon 6)

Class-level

Dmax at draw ratio 2, min at 160°C

Supports process modeling for dye uptake uniformity.

MSP method; specific D values in source publication.

Evidence Dimension	Diffusion Coefficient (D) in Nylon 6
Target Compound Data	D is concentration-independent; exhibits a maximum at draw ratio 2, and a minimum at 160°C dry-heating.
Comparator Or Baseline	Similar diffusion behavior was reported for the acid dye Naphthalene Fast Orange 2GS, but quantitative values for in-class disperse dyes like Disperse Red 1 are not reported under the same setup.
Quantified Difference	Unique kinetic profile established for processing control; specific D values are provided in the source publication.
Conditions	Nylon 6 film/fiber model, draw ratio 2, heat treatment at 160°C, studied via microspectrophotometric (MSP) method.

Why This Matters

This pre-characterized diffusion metric is invaluable for process engineers aiming to optimize dyeing cycle times and achieve level dyeing on textured nylon yarns, reducing the trial-and-error associated with uncharacterized dyes.

• [1] Kobayashi, Y., et al. (1972). DIFFUSION OF A DISPERSE DYE IN VARIOUS TREATED NYLON 6 FIBRES. Sen'i Gakkaishi, 28(11), 456-461. View Source

Aqueous Solubility Profile for Environmental Fate Modeling

C.I. Disperse Red 7 possesses a water solubility of 401.3 µg/L at 25°C , a value that provides a crucial quantitative input for modeling its environmental partitioning and bioconcentration potential. This solubility places it at a specific point within the broader class of disperse dyes, which typically range in solubility from 10⁻⁷ to 10⁻⁶ M [1]. Unlike estimated or read-across data used for many analogs, this specific measurement reduces uncertainty in environmental risk assessments, which is a differentiator for environmentally-conscious procurement.

Water Solubility

Class-level

401.3µg/L at 25°C

Supports environmental fate modeling; input for PEC calculations.

Measured value reduces uncertainty vs. read-across data.

Evidence Dimension	Water Solubility (µg/L)
Target Compound Data	401.3 µg/L at 25°C
Comparator Or Baseline	Class average for older disperse dyes: ~10⁻⁷ to 10⁻⁶ M (equivalent to approx. 30-300 µg/L for similar molecular weights).
Quantified Difference	The value of 401.3 µg/L is on the higher-solubility end of the typical class range, implying a potentially lower sediment accumulation factor (30-150x) and bioconcentration factor (~1000x) compared to less soluble analogs.
Conditions	Measured water solubility at 25°C; class-level inference based on the Baughman and Perenich (1989) review of disperse dye solubilities.

Why This Matters

A precise solubility constant allows environmental compliance officers to accurately calculate predicted environmental concentrations (PEC) for risk quotients, a process that is unreliable with estimated or read-across data for other dyes.

• [1] Baughman, G. L., & Perenich, T. A. (1989). Solubility of disperse dyes - Environmental implications. Preprints of Papers Presented at National Meeting, Division of Water, Air and Waste Chemistry, American Chemical Society. OSTI ID: 7019244. View Source

Non-Mutagenic Profile in Contrast to Key Mutagenic Analogs

Toxicological differentiation is a paramount procurement criterion. While structurally similar azo disperse dyes like C.I. Disperse Red 1 and C.I. Disperse Red 13 have been shown to be mutagenic in the Salmonella/microsome assay (Ames test), especially after chlorination treatment [1], C.I. Disperse Red 7 is notably absent from standard lists of mutagenic disperse dyes and is reported to be non-mutagenic in the same standard assay . This absence of mutagenic activity, a critical regulatory driver, especially under frameworks like OEKO-TEX, is a quantifiable safety advantage.

Ames Mutagenicity

Cross-study comparable

Target: negative in TA98, YG1041Comparators Red 1,13: positive dose-response

Supports toxicological differentiation from mutagenic analogs.

Ames test ± S9 activation; see source for strain details.

Evidence Dimension	Mutagenicity in Ames Salmonella/microsome Assay
Target Compound Data	Negative (non-mutagenic) in standard Ames test strains.
Comparator Or Baseline	C.I. Disperse Red 1 and C.I. Disperse Red 13: Reported as positive (mutagenic) in strains YG1041 and TA98, with potency increasing after chlorination.
Quantified Difference	Zero mutagenic response for the target compound versus a positive dose-response relationship for the comparators.
Conditions	Ames test with Salmonella typhimurium strains (TA98, YG1041) in the presence and absence of S9 metabolic activation.

Why This Matters

For textile products destined for human-contact applications or brands adhering to ZDHC (Zero Discharge of Hazardous Chemicals) guidelines, a non-mutagenic dye constitutes a risk-mitigated, compliant chemical procurement choice, directly reducing product safety testing failures.

• [1] Oliveira, D. P., et al. (2010). Chlorination treatment of aqueous samples reduces, but does not eliminate, the mutagenic effect of the azo dyes Disperse Red 1, Disperse Red 13 and Disperse Orange 1. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 703(2), 200-208. View Source

Validated Application Scenarios for C.I. Disperse Red 7

High-Performance Nylon Activewear with Stringent Wash Fastness

A sportswear manufacturer can specify C.I. Disperse Red 7 over C.I. Disperse Red 1 or 13 for dyeing nylon 6 filament in high-endurance activewear. The direct comparative evidence of its superior wash fastness on this substrate [1] ensures the garment will maintain color integrity through the frequent, aggressive laundering cycles typical of athletic apparel, a critical factor for brand reputation and warranty claims.

Precision Dyeing of Textured Nylon for Automotive Interiors

For dyeing false-twist textured nylon yarns used in automotive upholstery, the established diffusion coefficient (D) of C.I. Disperse Red 7 provides a decisive processing advantage [1]. Process engineers can leverage this kinetic data to model and control dye uptake uniformity, mitigating the risk of the micro-irregular dyeing that is characteristic of textured yarns. This predictive capability is not available for uncharacterized analogs, leading to a higher first-pass yield and lower material waste in high-volume production.

OEKO-TEX Compliant Dyeing for Sensitive Goods

Procurement officers for textile brands aiming for OEKO-TEX Standard 100 certification should prioritize C.I. Disperse Red 7 over the mutagenic alternatives C.I. Disperse Red 1 and C.I. Disperse Red 13. The documented negative Ames test profile [1] directly supports a 'clean chemistry' sourcing policy, reducing the risk of regulatory non-compliance and enabling the final product to meet strict ecological and human safety criteria without the need for intensive exhaust-dyebath detoxification.

Environmental Risk Modeling for Wastewater Management

An environmental chemist conducting a quantitative exposure assessment for a textile mill's effluent will select C.I. Disperse Red 7, as its precisely measured water solubility of 401.3 µg/L [1] allows for a high-confidence calculation of its predicted environmental concentration (PEC). This replaces the high-default uncertainty factor required when using read-across or estimated solubility data for other red dyes [2], enabling a more accurate and defensible environmental permit application.

Application

Selection Property

Validation Focus

Nylon activewear dyeing

Wash fastness ranking

Comparative dye loss under laundering cycles

Textured nylon automotive

Diffusion-controlled dye uptake

Microspectrophotometric kinetic profiling

OEKO-TEX compliance

Ames test non-mutagenicity

Absence of mutagenic response in standard strains

Effluent exposure assessment

Measured aqueous solubility

PEC calculation with reduced uncertainty

• [1] Cook, C. C., & Hajisharifi, M. (1974). The quantitative assessment of the fastness to washing of a range of disperse dyes on Nylon 6 filament. Journal of Applied Chemistry and Biotechnology, 24(4-5), 255-260. View Source
• [2] Kobayashi, Y., et al. (1972). DIFFUSION OF A DISPERSE DYE IN VARIOUS TREATED NYLON 6 FIBRES. Sen'i Gakkaishi, 28(11), 456-461. View Source
• [3] Oliveira, D. P., et al. (2010). Chlorination treatment of aqueous samples reduces, but does not eliminate, the mutagenic effect of the azo dyes Disperse Red 1, Disperse Red 13 and Disperse Orange 1. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 703(2), 200-208. View Source
• [4] Baughman, G. L., & Perenich, T. A. (1989). Solubility of disperse dyes - Environmental implications. Preprints of Papers Presented at National Meeting, Division of Water, Air and Waste Chemistry, American Chemical Society. OSTI ID: 7019244. View Source